![molecular formula C14H9F4NO2 B8415259 Phenyl [2-fluoro-5-(trifluoromethyl)phenyl]carbamate](/img/structure/B8415259.png)
Phenyl [2-fluoro-5-(trifluoromethyl)phenyl]carbamate
Cat. No. B8415259
M. Wt: 299.22 g/mol
InChI Key: KEVAMUCNJAQTNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07563791B2
Procedure details
To a stirred solution of 2-fluoro-5-(trifluoromethyl)aniline (3.00 g, 16.7 mmol) in THF (80 mL) was added pyridine (2.71 mL, 33.5 mmol), followed by phenyl chloroformate (3.15 mL, 25.1 mmol) at rt. Some solid precipitated out. The mixture was stirred at rt overnight. Water was added to the reaction and it was extracted with EtOAc. The organic solution was washed with water (2×) and dried over MgSO4 and then filtered. The filtrate was concentrated in vacuo and purified by column chromatography (10:90 to 30:70 v/v EtOAc-hexanes) to afford the title compound (3.1 g, 62%). 1H-NMR (DMSO-d6) δ 10.36 (br s, 1H), 8.15 (d, J=7.1 Hz, 1H), 7.59 to 7.47 (m, 2H), 7.46 to 7.38 (m, 2H), 7.30 to 7.20 (m, 3H); TLC Rf=0.39 (9:1 v/v hexanes-EtOAc).
Name
Yield
62%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:8]=[CH:7][C:6]([C:9]([F:12])([F:11])[F:10])=[CH:5][C:3]=1[NH2:4].N1C=CC=CC=1.Cl[C:20]([O:22][C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1)=[O:21]>C1COCC1>[F:1][C:2]1[CH:8]=[CH:7][C:6]([C:9]([F:10])([F:11])[F:12])=[CH:5][C:3]=1[NH:4][C:20](=[O:21])[O:22][C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1
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Inputs
Step One
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Name
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|
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Quantity
|
3 g
|
|
Type
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reactant
|
|
Smiles
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FC1=C(N)C=C(C=C1)C(F)(F)F
|
|
Name
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|
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Quantity
|
2.71 mL
|
|
Type
|
reactant
|
|
Smiles
|
N1=CC=CC=C1
|
|
Name
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|
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Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
3.15 mL
|
|
Type
|
reactant
|
|
Smiles
|
ClC(=O)OC1=CC=CC=C1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred at rt overnight
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Some solid precipitated out
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ADDITION
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Type
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ADDITION
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|
Details
|
Water was added to the reaction and it
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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was extracted with EtOAc
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WASH
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Type
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WASH
|
|
Details
|
The organic solution was washed with water (2×)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purified by column chromatography (10:90 to 30:70 v/v EtOAc-hexanes)
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
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Type
|
product
|
|
Smiles
|
FC1=C(C=C(C=C1)C(F)(F)F)NC(OC1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.1 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 62% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
